Cas no 58112-18-8 (Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)-)
58112-18-8 structure
Product Name:Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)-
CAS No:58112-18-8
MF:C9H11ClN2O
MW:198.649441003799
CID:4047995
PubChem ID:7183163
Update Time:2025-04-22
Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)-
- (S)-2-Amino-N-(4-chlorophenyl)propanamide
- SCHEMBL4124623
- CHEMBL221778
- 58112-18-8
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- Inchi: 1S/C9H11ClN2O/c1-6(11)9(13)12-8-4-2-7(10)3-5-8/h2-6H,11H2,1H3,(H,12,13)/t6-/m0/s1
- InChI Key: WWTNMZYJTWPQKY-LURJTMIESA-N
- SMILES: C(NC1=CC=C(Cl)C=C1)(=O)[C@@H](N)C
Computed Properties
- Exact Mass: 198.0559907Da
- Monoisotopic Mass: 198.0559907Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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